Cas no 1805780-81-7 (Ethyl 3-(2-bromopropanoyl)-4-formylbenzoate)

• Product Name: Ethyl 3-(2-bromopropanoyl)-4-formylbenzoate
• CAS No: 1805780-81-7
• MF: C₁₃H₁₃BrO₄
• MW: 313.143923521042
• CID: 4957747
• Update Time: 2025-10-30

Ethyl 3-(2-bromopropanoyl)-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-bromopropanoyl)-4-formylbenzoate

• Inchi： 1S/C13H13BrO4/c1-3-18-13(17)9-4-5-10(7-15)11(6-9)12(16)8(2)14/h4-8H,3H2,1-2H3
• InChI Key： FPAUUTBZCSUYIU-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C(=O)OCC)C=CC=1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.5
• Topological Polar Surface Area: 60.4

Additional information on Ethyl 3-(2-bromopropanoyl)-4-formylbenzoate

Comprehensive Overview of Ethyl 3-(2-bromopropanoyl)-4-formylbenzoate (CAS No. 1805780-81-7)

Ethyl 3-(2-bromopropanoyl)-4-formylbenzoate (CAS No. 1805780-81-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique molecular structure featuring both bromopropanoyl and formylbenzoate functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its CAS number 1805780-81-7 is frequently searched in academic and industrial databases, reflecting its growing importance in modern chemical applications.

The compound's structural complexity, particularly the presence of the 2-bromopropanoyl moiety, makes it a valuable building block for designing novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, especially in the development of kinase inhibitors and other targeted therapies. The formylbenzoate group further enhances its reactivity, enabling diverse chemical transformations. Recent studies have highlighted its utility in click chemistry and cross-coupling reactions, aligning with the current trend toward sustainable and efficient synthetic methodologies.

In the context of green chemistry, Ethyl 3-(2-bromopropanoyl)-4-formylbenzoate has been investigated for its compatibility with eco-friendly solvents and catalysts. This aligns with the global push for reducing environmental impact in chemical manufacturing. The compound's CAS No. 1805780-81-7 is often associated with queries about biodegradable intermediates and low-toxicity reagents, reflecting the industry's shift toward safer alternatives. Its stability under mild conditions also makes it suitable for flow chemistry applications, a hot topic in process optimization.

From a commercial perspective, the demand for Ethyl 3-(2-bromopropanoyl)-4-formylbenzoate is driven by its role in producing high-value fine chemicals and specialty materials. Suppliers and distributors frequently list this compound under its CAS number 1805780-81-7, catering to research institutions and pharmaceutical companies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, ensuring compliance with stringent quality standards. These methods are often searched alongside the compound's name, indicating user interest in reliable characterization protocols.

Looking ahead, Ethyl 3-(2-bromopropanoyl)-4-formylbenzoate is poised to play a pivotal role in advancing precision medicine and material science. Its adaptability in modular synthesis routes positions it as a key player in the development of next-generation therapeutics and functional materials. As research continues to uncover new applications, the significance of this compound, identified by its CAS No. 1805780-81-7, will undoubtedly grow, solidifying its place in the chemical landscape.